Cas no 61724-04-7 (Neutral Dark Brown Brl)

Neutral Dark Brown Brl structure
Neutral Dark Brown Brl structure
Product Name:Neutral Dark Brown Brl
CAS No:61724-04-7
MF:C44H40P2
MW:630.735933303833
CID:90114
PubChem ID:4366894
Update Time:2025-04-18

Neutral Dark Brown Brl Chemical and Physical Properties

Names and Identifiers

    • Neutral Dark Brown Brl
    • Acid Brown 21
    • Acid Brown BRL
    • Polfalan Brown TLN
    • Acid Brown 21
    • 139139-93-8
    • (S)-(-)-2,2'-BIS(DIPHENYLPHOSPHINO)-5,5',6,6',7,7',8,8'-OCTAHYDRO-1,1'-BINAPHTHYL
    • PHOSPHINE,[(1R)-5,5',6,6',7,7',8,8'-OCTAHYDRO[1,1'-BINAPHTHALENE]-2,2'-DIYL]BIS[DIPHENYL-
    • (R)-(+)-2,2'-BIS(DIPHENYLPHOSPHINO)-5,5',6,6',7,7',8,8'-OCTAHYDRO-1,1'-BINAPHTHYL
    • 61724-04-7
    • FT-0728384
    • ETHYL3-CYANOPYRIDINE-2-CARBOXYLATE
    • (R)-H8-BINAP
    • E75998
    • Phosphine, [(1R)-5,5',6,6',7,7',8,8'-octahydro[1,1'-binaphthalene]-2,2'-diyl]bis[diphenyl-
    • (R)-H8-BINAP, >=94%
    • J-007240
    • 2,2'-bis-(diphenylphosphino)-5,5',6,6',7,7',8,8'-octahydro-1,1'-binaphthyl
    • (S)-H8-BINAP, technical grade
    • (r)-2,2'-bis(diphenylphosphino)-5,5',6,6',7,7',8,8'-octahydro-1,1'-binaphthyl
    • Phosphine, 1,1'-[(1S)-5,5',6,6',7,7',8,8'-octahydro[1,1'-binaphthalene]-2,2'-diyl]bis[1,1-diphenyl-
    • (S)-(-)-2,2'-Bis(diphenylphosphino)-5,5',6,6',7,7',8,8'-octahydro-1,1'-binaphthyl (S)-(-)-H8-BINAP
    • ANSOKCGDSQQISA-UHFFFAOYSA-N
    • CS-0086808
    • H8-BINAP
    • SCHEMBL665033
    • 139139-86-9
    • (R)-(+)-2,2'-Bis(diphenylphosphino)-5,5',6,6',7,7',8,8'-octahydro-1,1'-binaphthyl (R)-H8-BINAP
    • (S)-H8-BINAP
    • AKOS015917585
    • D94504
    • J-007241
    • [1-(2-diphenylphosphanyl-5,6,7,8-tetrahydronaphthalen-1-yl)-5,6,7,8-tetrahydronaphthalen-2-yl]-diphenylphosphane
    • Inchi: 1S/C44H40P2/c1-5-19-35(20-6-1)45(36-21-7-2-8-22-36)41-31-29-33-17-13-15-27-39(33)43(41)44-40-28-16-14-18-34(40)30-32-42(44)46(37-23-9-3-10-24-37)38-25-11-4-12-26-38/h1-12,19-26,29-32H,13-18,27-28H2
    • InChI Key: ANSOKCGDSQQISA-UHFFFAOYSA-N
    • SMILES: P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC2CCCCC=2C=1C1=C(C=CC2CCCCC1=2)P(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 349.10977
  • Monoisotopic Mass: 630.261
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 46
  • Rotatable Bond Count: 7
  • Complexity: 797
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2
  • XLogP3: 11.7

Experimental Properties

  • Boiling Point: 745.626 °C at 760 mmHg
  • Flash Point: 433.022 °C
  • PSA: 112.73
  • LogP: 8.62760
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